Cas no 143-98-6 (Dextrorphan Tartrate Salt)

• Product Name: Dextrorphan Tartrate Salt
• CAS No: 143-98-6
• MF: C₂₁H₂₉NO₇
• MW: 407.457466840744
• CID: 166456
• PubChem ID: 5484438
• Update Time: 2025-10-28

Dextrorphan Tartrate Salt Chemical and Physical Properties

Names and Identifiers

• (+)-17-METHYLMORPHINAN-3-OL TARTRATE HYDRATE
• (+)-17-METHYLMORPHINAN-3-OL TARTRATE HYDRATE
• Dextrorphan (tartrate)
• DEXTRORPHAN D-TARTRATE
• DEXTRORPHAN TARTRATE
• Dextrorphan Tartrate Salt
• Dextrorphan tartrate solution
• 1,3,4,9,10,10a-Hexahydro-11-methyl-2H-10,4a-iminoethanophenanthren-6-ol tartrate,d
• 17-Methyl-morphinan-3-ol,Lg-Hydrogentartrat
• 17-methyl-morphinan-3-ol,Lg-hydrogentartrate
• d-3-Hydroxy-N-methylmorphinan tartrate
• Dextrophan tartrate
• Levorphanol tartrate
• (+)-3-HYDROXY-N-METHYLMORPHINAN (+)-TARTRATE SALT
• d-at
• NIH 4591
• DA transporter
• -Dextrorphan,TartrateSalt
• Dextrorphan (tartrate) (CRM)
• dextrophantartrate
• Dextrorphan,TartrateSalt
• d-3-hydroxy-n-methylmorphinantartrate
• Dextrorphan, Tartrate Salt
• ent-17-Methylmorphinan-3-ol (L)-Tartrate
• Morphinan-3-ol, 17-methyl-, tartrate (1:1) (salt), (+)-
• (+)-3-Hydroxy-17-methylmorphinan
• SCHEMBL728534
• Q27284848
• (4bS,8aS,9S)-11-methyl-6,7,8,8a,9,10-hexahydro-5H-9,4b-(epiminoethano)phenanthren-3-ol (2R,3R)-2,3-dihydroxysuccinate
• NIH-4591
• J-007893
• DTXCID8028923
• (+)-3-Hydroxy-N-methylmorphinan (+)-tartrate salt, Dextrorphan D-tartrate
• AKOS040758573
• CAS-143-98-6
• Dextrorphan Tartrate (O-Desmethyldextromethorphan Tartrate; ent-17-Methylmorphinan-3-ol (L)-Tartrate) 1.0 mg/ml in Methanol (as free base)
• DEXTRORPHAN BITARTRATE
• (2R,3R)-2,3-dihydroxybutanedioic acid;(1S,9S,10S)-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5-trien-4-ol
• UNII-NFM769433K
• 143-98-6 (tartrate)
• Tox21_113489
• 143-98-6
• NFM769433K
• DTXSID8048997
• MORPHINAN-3-OL, 17-METHYL-, (9.ALPHA.,13.ALPHA.,14.ALPHA.)-, (2R,3R)-2,3-DIHYDROXYBUTANEDIOATE (1:1)
• CHEMBL1256681
• (9alpha,13alpha,14alpha)-17-Methylmorphinan-3-ol (2R,3R)-2,3-dihydroxybutanedioate (1:1)
• Dextrorphan Tartrate (O-Desmethyldextro-methorphan Tartrate; ent-17-Methylmorphinan-3-ol (L)-Tartrate)
• 1,3,4,9,10,10a-Hexahydro-11-methyl-2H-10,4a-iminoethanophenanthren-6-ol tartrate, d-
• MFCD00864199
• Dextromethorphan EP Impurity B L-Tartrate
• Dextromethorphan Hydrobromide Monohydrate Imp. B (EP) as (L)-Tartrate: ent-17-Methylmorphinan-3-ol (L)-Tartrate
• MORPHINAN-3-OL, 17-METHYL-, (9ALPHA,13ALPHA,14ALPHA)-, (2R,3R)-2,3-DIHYDROXYBUTANEDIOATE (1:1)
• RWTWIZDKEIWLKQ-XCPWPWHNSA-N

• MDL： MFCD00151495
• Inchi： 1S/C17H23NO.C4H6O6/c1-18-9-8-17-7-3-2-4-14(17)16(18)10-12-5-6-13(19)11-15(12)17;5-1(3(7)8)2(6)4(9)10/h5-6,11,14,16,19H,2-4,7-10H2,1H3;1-2,5-6H,(H,7,8)(H,9,10)/t14-,16+,17+;1-,2-/m11/s1
• InChI Key： RWTWIZDKEIWLKQ-XCPWPWHNSA-N
• SMILES： OC1C=CC2C[C@H]3[C@H]4CCCC[C@]4(C=2C=1)CCN3C.O[C@@H](C(=O)O)[C@H](C(=O)O)O

Computed Properties

• Exact Mass: 407.19400
• Monoisotopic Mass: 407.19440226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 139Ų

Experimental Properties

• Melting Point: 201-204°C
• Flash Point: 9℃
• Solubility: H2O: >10mg/mL
• PSA: 138.53000
• LogP: 0.89570

Dextrorphan Tartrate Salt Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22-39/23/24/25-23/24/25-11
• Safety Instruction： 7-16-36/37-45
• RTECS：QD1930000
• Hazardous Material Identification：
• Risk Phrases：R22
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans

Additional information on Dextrorphan Tartrate Salt

Dextrorphan Tartrate Salt: A Comprehensive Overview

Dextrorphan Tartrate Salt, also known by its CAS number 143-98-6, is a compound that has garnered significant attention in the fields of pharmacology and medicine. This salt form of dextrorphan is derived from the naturally occurring alkaloid morphine and has been extensively studied for its potential therapeutic applications. The compound is particularly notable for its role in pain management and its unique pharmacokinetic properties, which make it a promising candidate for various medical interventions.

Recent studies have highlighted the importance of Dextrorphan Tartrate Salt in addressing opioid-related challenges. Unlike traditional opioids, this compound exhibits a reduced risk of dependence and tolerance, making it a safer alternative for long-term pain management. Researchers have also explored its potential as a substitute for conventional opioids in patients with chronic pain conditions, such as neuropathic pain or post-surgical discomfort. These findings underscore the compound's versatility and its ability to address unmet medical needs in pain therapy.

The chemical structure of Dextrorphan Tartrate Salt plays a crucial role in its pharmacological activity. The salt form enhances the compound's solubility and bioavailability, allowing for more efficient absorption and distribution within the body. This characteristic is particularly advantageous in developing formulations that require precise dosing and controlled release mechanisms. Moreover, the stereochemistry of dextrorphan contributes to its selectivity in binding to opioid receptors, which minimizes off-target effects and improves therapeutic outcomes.

In terms of clinical applications, Dextrorphan Tartrate Salt has shown promise in treating conditions beyond chronic pain. Emerging research suggests its potential efficacy in managing symptoms associated with neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. By modulating neurotransmitter systems and reducing inflammation, this compound may offer a novel approach to addressing the complex pathophysiology of these conditions. Additionally, its anti-inflammatory properties have been explored in the context of autoimmune disorders, further expanding its therapeutic potential.

The safety profile of Dextrorphan Tartrate Salt is another area of interest for researchers. Clinical trials have demonstrated that it exhibits a favorable safety profile compared to other opioids, with fewer adverse effects such as respiratory depression and gastrointestinal disturbances. This makes it an attractive option for patients who are at higher risk of complications from traditional opioid therapies. Furthermore, the compound's low abuse potential aligns with current efforts to combat the opioid crisis by providing safer alternatives for pain management.

Recent advancements in drug delivery systems have also enhanced the utility of Dextrorphan Tartrate Salt. The development of sustained-release formulations has improved patient compliance and reduced the frequency of dosing, which is particularly beneficial for individuals requiring long-term therapy. These innovations are expected to further expand the clinical applications of this compound and improve treatment outcomes for a wide range of medical conditions.

In conclusion, Dextrorphan Tartrate Salt represents a significant advancement in the field of opioid-based therapies. Its unique pharmacological properties, coupled with its favorable safety profile and diverse clinical applications, make it a valuable tool in modern medicine. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in addressing some of the most pressing healthcare challenges of our time.